Cas no 154813-25-9 (1H-Pyrrole-1,3-dicarboxylicacid, 4,5-dihydro-, 1,3-dimethyl ester)

• Product Name: 1H-Pyrrole-1,3-dicarboxylicacid, 4,5-dihydro-, 1,3-dimethyl ester
• CAS No: 154813-25-9
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 106735
• PubChem ID: 10352381
• Update Time: 2025-04-18

1H-Pyrrole-1,3-dicarboxylicacid, 4,5-dihydro-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,3-dicarboxylicacid, 4,5-dihydro-, 1,3-dimethyl ester
• 1H-Pyrrole-1,3-dicarboxylic acid, 4,5-dihydro-, dimethyl ester (9CI)
• 154813-25-9
• dimethyl 2,3-dihydropyrrole-1,4-dicarboxylate
• Dimethyl 4,5-dihydro-1H-pyrrole-1,3-dicarboxylate

• Inchi： 1S/C8H11NO4/c1-12-7(10)6-3-4-9(5-6)8(11)13-2/h5H,3-4H2,1-2H3
• InChI Key： ABRHPPUREWOIEQ-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=C(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84